Sulfur, (1-bromoethenyl)pentafluoro-, (OC-6-21)-

• CAS No.: 917-90-8
• Molecular Formula: C2H2BrF5S
• Molecular Weight: 233.00 g/mol
• IUPAC Name: 1-bromoethenyl(pentafluoro)-λ6-sulfane
• InChI: InChI=1S/C2H2BrF5S/c1-2(3)9(4,5,6,7)8/h1H2
• InChI Key: PBLDXNCXFVDVCA-UHFFFAOYSA-N
• Canonical SMILES: C=C(S(F)(F)(F)(F)F)Br

Description

Sulfur, (1-bromoethenyl)pentafluoro-, (OC-6-21)- is a chemical compound with the molecular formula C₂H₂BrF₅S and a molecular weight of 232.99 g/mol . This compound is known for its unique structure, which includes a sulfur atom bonded to a pentafluorinated ethylene group and a bromine atom. It is used in various chemical reactions and has applications in scientific research.

Preparation Methods

The synthesis of Sulfur, (1-bromoethenyl)pentafluoro-, (OC-6-21)- involves specific reaction conditions and reagents. One common method involves the reaction of sulfur pentafluoride with 1-bromoethylene under controlled conditions . The reaction typically requires a catalyst and is carried out at a specific temperature and pressure to ensure the desired product is obtained. Industrial production methods may involve scaling up this reaction using larger quantities of reagents and optimized reaction conditions to achieve higher yields.

Chemical Reactions Analysis

Sulfur, (1-bromoethenyl)pentafluoro-, (OC-6-21)- undergoes various chemical reactions, including oxidation, reduction, and substitution reactions . Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. For example, in an oxidation reaction, the compound may react with an oxidizing agent to form a sulfoxide or sulfone derivative. In a substitution reaction, the bromine atom can be replaced by another nucleophile, leading to the formation of different products. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Sulfur, (1-bromoethenyl)pentafluoro-, (OC-6-21)- has several applications in scientific research. In chemistry, it is used as a reagent in various organic synthesis reactions . In biology and medicine, it may be used in the development of new drugs or as a tool for studying biological processes. In industry, the compound can be used in the production of specialty chemicals and materials. Its unique structure and reactivity make it a valuable compound for researchers in these fields.

Mechanism of Action

The mechanism of action of Sulfur, (1-bromoethenyl)pentafluoro-, (OC-6-21)- involves its interaction with specific molecular targets and pathways . The compound’s reactivity is influenced by the presence of the bromine and pentafluorinated ethylene groups, which can participate in various chemical reactions. These interactions can lead to changes in the structure and function of the target molecules, resulting in the compound’s observed effects.

Comparison with Similar Compounds

Sulfur, (1-bromoethenyl)pentafluoro-, (OC-6-21)- can be compared with other similar compounds, such as Sulfur, (2-bromoethyl)pentafluoro-, (OC-6-21)-. While both compounds contain sulfur and pentafluorinated groups, their structures differ in the position of the bromine atom. This difference can influence their reactivity and applications. Sulfur, (1-bromoethenyl)pentafluoro-, (OC-6-21)- is unique due to its specific structure, which imparts distinct chemical properties and reactivity compared to other similar compounds.